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Abstract

Mutations in the centrosomal protein of 290 kDa (CEP290) are a leading cause of ciliopathies,
a group of genetic disorders characterized by dysfunction of the primary cilium. These
disorders present with a wide spectrum of clinical features, ranging from single-organ
involvement, such as in Leber congenital amaurosis (LCA), to severe multi-systemic
syndromes like Meckel-Gruber syndrome (MKS) and Joubert syndrome (JS). The remarkable
phenotypic variability associated with CEP290 mutations underscores the protein's central role
in ciliary function and highlights the complex nature of the molecular pathways it governs. This
technical guide provides an in-depth exploration of the function of CEP290, its key protein
interactors, and their collective role in the pathogenesis of CEP290-related ciliopathies. We
present a summary of quantitative data on protein-protein interactions, detailed experimental
protocols for studying these interactions, and visual representations of the underlying molecular
pathways and experimental workflows to facilitate a deeper understanding and aid in the
development of novel therapeutic strategies.

Introduction: The Central Role of CEP290 in the
Primary Cilium

The primary cilium is a microtubule-based organelle that projects from the surface of most
vertebrate cells, acting as a cellular antenna to sense and transduce extracellular signals.[1][2]
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[3] Its proper function is critical for the development and homeostasis of numerous organs,
including the retina, kidney, and brain.[2][4][5] The structure of the primary cilium is highly
organized, with distinct compartments that include the basal body, the transition zone, and the
axoneme.

CEP290 is a large, multidomain protein localized to the transition zone of the primary cilium, a
critical gatekeeper that regulates the entry and exit of proteins from the ciliary compartment.[1]
[6][7][8] It is essential for the formation and function of the primary cilium.[6][9] Studies have
shown that CEP290 is required for the assembly of the ciliary transition zone, where it tethers
the ciliary microtubules to the membrane.[8][10] The protein is involved in microtubule and
membrane binding, suggesting a structural role in maintaining the integrity of the transition
zone.[7][11]

Mutations in the CEP290 gene disrupt the architecture and function of the transition zone,
leading to defective ciliogenesis and impaired ciliary signaling.[6][12] This disruption of ciliary
function is the underlying cause of the diverse pathologies observed in CEP290-related
ciliopathies.

The Spectrum of CEP290-Related Ciliopathies

Mutations in CEP290 are associated with a broad and overlapping spectrum of ciliopathies,
demonstrating significant clinical heterogeneity.[4][13] The severity of the phenotype can vary
greatly, even among individuals with the same mutation, suggesting the influence of genetic
modifiers and other factors.[14]

Table 1: Overview of Major CEP290-Related Ciliopathies
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Ciliopathy Key Clinical Features References

Severe visual impairment or

Leber Congenital Amaurosis blindness from birth or early (1]
(LCA) infancy due to retinal
dystrophy.

A distinctive brain malformation
("molar tooth sign™),
developmental delay, ataxia,
Joubert Syndrome (JS) ) [21[41151[12]
and abnormal breathing
patterns. Can also involve

retinal and renal disease.

A severe and lethal condition
characterized by the classic
Meckel-Gruber Syndrome triad of occipital
[3][14][15][16]
(MKS) encephalocele, large
polycystic kidneys, and

postaxial polydactyly.

A combination of
nephronophthisis (a

Senior-Lgken Syndrome (SLS)  progressive tubulointerstitial [17][18][19][20][21]
kidney disease) and retinal

degeneration.

Characterized by retinal

dystrophy, polydactyly, obesity,
Bardet-Biedl Syndrome (BBS) ysiropy. p y” Y Y [41[13]

renal abnormalities, and

cognitive impairment.

The lack of a clear genotype-phenotype correlation for many CEP290 mutations presents a
significant challenge in predicting disease outcome.[13][14] It is hypothesized that the nature of
the mutation (e.g., missense, nonsense, splice site) and its location within the gene, as well as
the influence of other interacting genes, contribute to the observed phenotypic variability.[14]
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The CEP290 Interactome: Key Players in Ciliopathy
Pathogenesis

To understand the molecular mechanisms underlying CEP290-related ciliopathies, it is crucial
to identify and characterize its protein interaction network. CEP290 functions as a scaffold
within the transition zone, interacting with a multitude of other ciliary proteins to regulate
ciliogenesis and ciliary signaling. Several studies have begun to unravel the CEP290
interactome, revealing connections to other ciliopathy-associated proteins.

NPHP Proteins

A significant number of CEP290 interactors are proteins mutated in nephronophthisis (NPHP),
a common ciliopathy affecting the kidneys. These interactions highlight the close functional
relationship between these proteins in maintaining ciliary and renal function. For instance,
CEP290 (also known as NPHP®6) is known to interact with NPHP5 (also known as IQCB1).[22]
This interaction is thought to be crucial for ciliogenesis.[8]

Other Ciliopathy-Related Proteins

Beyond the NPHP family, CEP290 interacts with a range of other proteins implicated in
different ciliopathies. For example, in Drosophila, CEP290 has been shown to directly recruit
DZIP1 to the transition zone, which in turn recruits CBY and Rab8 to promote the formation of
the ciliary membrane.[23][24] This places CEP290 at a critical early step in the assembly of the
transition zone.

The following table summarizes some of the key known interactors of CEP290.

Table 2: Selected Protein Interactors of CEP290
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. . Associated Method of

Interacting Protein . . References
Ciliopathy Identification
Senior-Lgken Co-

NPHP5 (IQCB1) , o [22]
Syndrome immunoprecipitation

. Co-
NPHP2 (INVS) Nephronophthisis [25]

immunoprecipitation

Yeast Two-Hybrid, Co-

DZIP1 - [23][24]
IP
Co-
CBY - : N [23][24]
immunoprecipitation
Co-
Rab8 - ) o [23][24]
Immunoprecipitation
Bardet-Bied| Co-
BBS4 ) o [22]
Syndrome immunoprecipitation
Bardet-Bied| ) ]
MKKS (BBS6) Genetic Interaction [8]
Syndrome

Further research is needed to obtain quantitative data for many of these interactions.

Experimental Protocols for Studying CEP290
Interactions

The identification and validation of protein-protein interactions are fundamental to
understanding the function of CEP290. Several key experimental techniques are employed for
this purpose.

Co-Immunoprecipitation (Co-IP)

Co-IP is a widely used technique to study protein-protein interactions in vivo.[26][27] The
principle of this method is to use an antibody to specifically pull down a protein of interest (the
"bait") from a cell lysate, along with any proteins that are bound to it (the "prey"). The prey
proteins can then be identified by Western blotting or mass spectrometry.[28][29]
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Detailed Protocol for Co-Immunoprecipitation of CEP290 and an Interacting Partner:

e Cell Culture and Lysis:
o Culture cells (e.g., HEK293T or retinal pigment epithelial cells) to 85-90% confluency.[30]
o Wash cells with ice-cold phosphate-buffered saline (PBS).

o Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer or a non-denaturing lysis buffer
containing 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM EDTA, 2.5 mM EGTA, 0.1%
Tween-20, and protease/phosphatase inhibitors).[26]

o Incubate the lysate on ice for 15-30 minutes.

o Clarify the lysate by centrifugation at 10,000 x g for 10 minutes at 4°C to pellet cellular
debris.[26]

o Determine the protein concentration of the supernatant using a Bradford assay or similar
method.[26]

e Pre-clearing the Lysate:

o To reduce non-specific binding, incubate the cell lysate with Protein A/G agarose or
magnetic beads for 1 hour at 4°C with gentle rotation.[26]

o Pellet the beads by centrifugation and transfer the supernatant to a fresh tube.
e Immunoprecipitation:

o Incubate the pre-cleared lysate with a primary antibody specific for CEP290 (or the
interacting partner) overnight at 4°C with gentle rotation.[26]

o Add Protein A/G beads to the lysate-antibody mixture and incubate for an additional 2-4
hours at 4°C to capture the antibody-protein complexes.[27]

e Washing:

o Pellet the beads by centrifugation and discard the supernatant.
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o Wash the beads three to five times with ice-cold lysis buffer to remove non-specifically
bound proteins.[26]

e Elution and Analysis:

o Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer or by
using a milder elution buffer (e.g., 0.1 M glycine, pH 2.5).[26]

o Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against
CEP290 and the suspected interacting protein. Alternatively, the entire eluate can be
analyzed by mass spectrometry to identify novel interactors.[28]

Yeast Two-Hybrid (Y2H) Assay

The Y2H system is a powerful genetic method to screen for protein-protein interactions in vivo.
[31][32][33] It is based on the modular nature of transcription factors, which have a DNA-
binding domain (DBD) and a transcriptional activation domain (AD).[33][34] In the Y2H assay,
the two proteins of interest (bait and prey) are fused to the DBD and AD, respectively. If the bait
and prey proteins interact, the DBD and AD are brought into close proximity, reconstituting a
functional transcription factor that drives the expression of a reporter gene.[32][33]

Detailed Protocol for Yeast Two-Hybrid Analysis of CEP290 Interaction:
e Vector Construction:

o Clone the cDNA of CEP290 (or a specific domain of interest) into a "bait" vector (e.g.,
pGBKT7) to create a fusion with the GAL4 DNA-binding domain (DBD).

o Clone the cDNA of the potential interacting protein into a "prey" vector (e.g., pPGADT7) to
create a fusion with the GAL4 activation domain (AD).

e Yeast Transformation:

o Co-transform a suitable yeast strain (e.g., AH109 or Y2HGold) with the bait and prey
plasmids using the lithium acetate method.

o Plate the transformed yeast on selective media lacking tryptophan and leucine to select for
cells that have taken up both plasmids.
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« Interaction Screening:

o Plate the yeast on a more stringent selective medium lacking tryptophan, leucine,
histidine, and adenine.

o Growth on this medium indicates a positive interaction, as the expression of the HIS3 and
ADE2 reporter genes is required for survival.

e Confirmation of Interaction:

o Perform a (3-galactosidase assay to confirm the interaction. The interaction between the
bait and prey proteins will also activate the lacZ reporter gene, leading to the production of
[-galactosidase, which can be detected by a colorimetric assay.

Proximity-Dependent Biotinylation (BiolD)

BiolD is a technique used to identify proteins that are in close proximity to a protein of interest
in living cells.[35][36][37] This method utilizes a promiscuous biotin ligase (BirA) fused to the
protein of interest.[36] When expressed in cells and supplied with biotin, the BirA enzyme will
biotinylate any proteins that are in its immediate vicinity. These biotinylated proteins can then
be purified using streptavidin affinity chromatography and identified by mass spectrometry.[35]
[36] BiolD is particularly useful for identifying weak or transient interactions.[35]

Detailed Protocol for BiolD to Identify CEP290 Proximity Partners:
e Vector Construction and Cell Line Generation:

o Clone the cDNA of CEP290 into a vector containing the BirA* sequence to create a
CEP290-BirA* fusion protein.

o Transfect or transduce the construct into the desired cell line and select for stable
expression.

 Biotin Labeling:

o Culture the stable cell line in the presence of excess biotin (e.g., 50 uM) for a defined
period (e.g., 24 hours) to induce biotinylation of proximal proteins.[38]
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e Cell Lysis and Protein Extraction:

o Lyse the cells under denaturing conditions (e.g., using RIPA buffer) to solubilize all
proteins.[38]

« Affinity Purification of Biotinylated Proteins:

o Incubate the cell lysate with streptavidin-coated beads (e.g., streptavidin-sepharose or
magnetic beads) to capture the biotinylated proteins.[35][38]

o Wash the beads extensively to remove non-biotinylated proteins.
e Mass Spectrometry Analysis:
o Elute the bound proteins from the beads.
o ldentify the proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

o Compare the identified proteins to a negative control (e.g., cells expressing BirA* alone) to
identify specific proximity partners of CEP290.

Visualizing Molecular Pathways and Experimental
Workflows

Diagrams are essential tools for visualizing the complex relationships between proteins and the
steps involved in experimental procedures. The following diagrams were generated using the
DOT language.
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Caption: CEP290 signaling pathway in the primary cilium.
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Caption: Experimental workflow for Co-Immunoprecipitation.
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Caption: Logical relationship between CEP290 mutations and ciliopathies.

Conclusion and Future Directions

CEP290 is a critical component of the primary cilium, and its dysfunction leads to a wide array
of devastating genetic disorders. Understanding the intricate network of protein interactions
centered around CEP290 is paramount for elucidating the molecular basis of these ciliopathies
and for developing targeted therapies. This guide has provided a comprehensive overview of
the current knowledge regarding the role of CEP290 and its interactors, along with detailed
experimental protocols to facilitate further research in this field.

Future research should focus on:

o Expanding the CEP290 Interactome: Unbiased, large-scale screening methods will be
crucial to identify the complete set of CEP290 interacting partners in different cell types and
developmental stages.

» Quantitative Interaction Analysis: Determining the binding affinities and kinetics of CEP290
interactions will provide a more precise understanding of the stability and regulation of the
protein complexes within the transition zone.

o Functional Characterization of Interactions: Elucidating the specific functional consequences
of individual protein-protein interactions will be essential to link molecular defects to cellular
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and clinical phenotypes.

o Development of Therapeutic Strategies: A detailed understanding of the CEP290-centered
protein network will open new avenues for the development of therapeutic interventions,
such as gene therapy, small molecule drugs that stabilize protein complexes, or therapies
that modulate the activity of downstream signaling pathways.

By continuing to unravel the complexities of the CEP290 molecular network, the scientific
community can move closer to the goal of providing effective treatments for individuals affected
by these debilitating ciliopathies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CEP290 in LCA and other Ciliopathies | WonderBaby.org [wonderbaby.org]

2. news-medical.net [news-medical.net]

3. Meckel-Gruber Syndrome: An Update on Diagnosis, Clinical Management, and Research
Advances - PMC [pmc.ncbi.nim.nih.gov]

e 4. CEP290 gene: MedlinePlus Genetics [medlineplus.gov]
e 5. Joubert syndrome: MedlinePlus Genetics [medlineplus.gov]

e 6. The ciliopathy gene product Cep290 is required for primary cilium formation and
microtubule network organization - PMC [pmc.ncbi.nim.nih.gov]

e 7. CEP290 - Wikipedia [en.wikipedia.org]

o 8. CEP290 alleles in mice disrupt tissue-specific cilia biogenesis and recapitulate features of
syndromic ciliopathies - PMC [pmc.ncbi.nim.nih.gov]

e 9. iovs.arvojournals.org [iovs.arvojournals.org]

e 10. CEP290 tethers flagellar transition zone microtubules to the membrane and regulates
flagellar protein content - PMC [pmc.ncbi.nim.nih.gov]

e 11. medrxiv.org [medrxiv.org]

© 2025 BenchChem. All rights reserved. 13/16 Tech Support


https://www.benchchem.com/product/b306964?utm_src=pdf-custom-synthesis
https://www.wonderbaby.org/articles/cep290-in-lca-and-other-ciliopathies
https://www.news-medical.net/health/Joubert-Syndrome-Genetics.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC5701918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5701918/
https://medlineplus.gov/genetics/gene/cep290/
https://medlineplus.gov/genetics/condition/joubert-syndrome/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6438260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6438260/
https://en.wikipedia.org/wiki/CEP290
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459394/
https://iovs.arvojournals.org/article.aspx?articleid=2360251
https://pmc.ncbi.nlm.nih.gov/articles/PMC2935561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2935561/
https://www.medrxiv.org/content/10.1101/2022.03.03.22271834v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b306964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

12. Novel biallelic loss-of-function variants in CEP290 cause Joubert syndrome in two
siblings - PMC [pmc.ncbi.nim.nih.gov]

13. CEP290, a gene with many faces: mutation overview and presentation of CEP290base -
PubMed [pubmed.nchbi.nlm.nih.gov]

14. Mutations of the CEP290 gene encoding a centrosomal protein cause Meckel-Gruber
syndrome - PubMed [pubmed.ncbi.nim.nih.gov]

15. mdpi.com [mdpi.com]
16. Meckel-Gruber syndrome - Wikipedia [en.wikipedia.org]

17. Senior-Lgken Syndrome: A syndromic form of retinal dystrophy associated with
nephronophthisis - PMC [pmc.ncbi.nlm.nih.gov]

18. Senior-Loken Syndrome: Ocular Perspectives on Genetics, Pathogenesis, and
Management - PubMed [pubmed.ncbi.nim.nih.gov]

19. Senior-Lgken syndrome: a syndromic form of retinal dystrophy associated with
nephronophthisis - PubMed [pubmed.ncbi.nlm.nih.gov]

20. storage.unitedwebnetwork.com [storage.unitedwebnetwork.com]
21. Senior-LA ken syndrome: MedlinePlus Genetics [medlineplus.gov]
22. uniprot.org [uniprot.org]

23. CEP290 is essential for the initiation of ciliary transition zone assembly - PMC
[pmc.ncbi.nlm.nih.gov]

24. CEP290 is essential for the initiation of ciliary transition zone assembly - PubMed
[pubmed.ncbi.nim.nih.gov]

25. The N-terminal region of centrosomal protein 290 (CEP290) restores vision in a zebrafish
model of human blindness - PMC [pmc.ncbi.nlm.nih.gov]

26. assaygenie.com [assaygenie.com]
27. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
28. iovs.arvojournals.org [iovs.arvojournals.org]

29. Immunoprecipitation Experimental Design Tips | Cell Signaling Technology
[cellsignal.com]

30. Coimmunoprecipitation [protocols.io]

31. Yeast two-hybrid assay for studying protein-protein interactions - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 14 /16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7325267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7325267/
https://pubmed.ncbi.nlm.nih.gov/20690115/
https://pubmed.ncbi.nlm.nih.gov/20690115/
https://pubmed.ncbi.nlm.nih.gov/17705300/
https://pubmed.ncbi.nlm.nih.gov/17705300/
https://www.mdpi.com/2073-4425/16/6/643
https://en.wikipedia.org/wiki/Meckel%E2%80%93Gruber_syndrome
https://pmc.ncbi.nlm.nih.gov/articles/PMC3504181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3504181/
https://pubmed.ncbi.nlm.nih.gov/40427560/
https://pubmed.ncbi.nlm.nih.gov/40427560/
https://pubmed.ncbi.nlm.nih.gov/22819833/
https://pubmed.ncbi.nlm.nih.gov/22819833/
https://storage.unitedwebnetwork.com/files/1099/2f50f2354b5727796da1c27dc69341c9.pdf
https://medlineplus.gov/genetics/condition/senior-loken-syndrome/
https://www.uniprot.org/uniprotkb/O15078/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC7793253/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7793253/
https://pubmed.ncbi.nlm.nih.gov/33370260/
https://pubmed.ncbi.nlm.nih.gov/33370260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3063982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3063982/
https://www.assaygenie.com/co-immunoprecipitation-co-ip-protocol
https://www.creative-proteomics.com/resource/co-ip-protocol-how-to-conduct-a-co-ip.htm
https://iovs.arvojournals.org/article.aspx?articleid=2352505
https://www.cellsignal.com/applications/immunoprecipitation/ip-experimental-design-tips
https://www.cellsignal.com/applications/immunoprecipitation/ip-experimental-design-tips
https://www.protocols.io/view/coimmunoprecipitation-14egn6m8pl5d/v1
https://pubmed.ncbi.nlm.nih.gov/15153642/
https://pubmed.ncbi.nlm.nih.gov/15153642/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b306964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 32. Using the yeast two-hybrid system to identify interacting proteins - PubMed
[pubmed.ncbi.nim.nih.gov]

o 33. Understanding the Yeast Two-Hybrid Assay: Principles and Applications - Creative
Proteomics [iaanalysis.com]

e 34. Two-hybrid screening - Wikipedia [en.wikipedia.org]

o 35. BiolD as a Tool for Protein-Proximity Labeling in Living Cells - PMC
[pmc.ncbi.nlm.nih.gov]

» 36. creative-biolabs.com [creative-biolabs.com]

» 37. Proximity-Dependent Biotinylation (BiolD) of Integrin Interaction Partners | Springer
Nature Experiments [experiments.springernature.com]

e 38. 4.3. Proximity-Dependent Biotin Identification (BiolD) Assay [bio-protocol.org]

 To cite this document: BenchChem. [The Role of CEP290 and Its Interactors in Ciliopathies:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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